3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
Overview
Description
“3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione” is a chemical compound with the molecular formula C13H11FN2O3 . It is a derivative of piperidinedione and isoindoline .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidinedione ring attached to an isoindoline ring via a single bond . The isoindoline ring has a fluoro substituent at the 5-position .Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 547.2±50.0 °C and a predicted density of 1.461±0.06 g/cm3 . Its acidity coefficient (pKa) is predicted to be 10.65±0.40 .Scientific Research Applications
FOD has a wide range of potential applications in scientific research. FOD has been used in the development of new drugs, as a substrate in enzymatic reactions, as a reagent in organic synthesis, and as an inhibitor of certain enzymes. FOD has also been used in the study of protein-protein interactions, as a fluorescent probe for imaging, and as a potential therapeutic agent for the treatment of certain types of cancer.
Mechanism of Action
Target of Action
It is noted that similar compounds, such as lenalidomide, target the ubiquitin e3 ligase cereblon . This protein plays a crucial role in various cellular processes, including protein homeostasis and cell cycle regulation.
Mode of Action
Lenalidomide, a related compound, acts as a ligand for ubiquitin e3 ligase cereblon, inducing the enzyme to degrade the ikaros transcription factors ikaros family zinc finger 1 (ikzf1) and ikzf3 . This degradation disrupts the function of these transcription factors, leading to changes in gene expression.
Biochemical Pathways
The degradation of ikzf1 and ikzf3 by lenalidomide can affect multiple pathways, including those involved in cell cycle regulation and immune response .
Result of Action
The degradation of ikzf1 and ikzf3 by lenalidomide can lead to changes in gene expression, potentially affecting cell proliferation and immune response .
Advantages and Limitations for Lab Experiments
The advantages of using FOD for lab experiments include its relatively low cost, its ease of synthesis, and its wide range of potential applications. Additionally, FOD is relatively stable and can be stored for long periods of time. The main limitation of using FOD for lab experiments is that its mechanism of action is not fully understood. Additionally, FOD is a relatively new compound and there is still much to be learned about its potential applications and effects.
Future Directions
The potential future directions for FOD are vast and varied. One potential future direction is to further investigate its mechanism of action and to explore its potential applications in the development of new drugs. Additionally, FOD could be studied further to determine its potential as a therapeutic agent for the treatment of certain types of cancer. Additionally, FOD could be further studied to determine its potential as a fluorescent probe for imaging and its potential uses in enzymatic reactions and protein-protein interactions. Finally, FOD could be studied further to determine its potential as a reagent in organic synthesis.
Synthesis Methods
The synthesis of FOD is relatively straightforward and can be accomplished in a few steps. FOD is synthesized from the reaction of 5-fluoro-2-hydroxy-1-methyl-3-nitrobenzene and piperidine-2,6-dione in the presence of a base. This reaction is carried out in an aqueous medium and yields FOD in good yield. The reaction is fairly simple and can be carried out in a laboratory setting with relative ease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione' involves the reaction of 5-fluoro-1H-isoindole-1,3(2H)-dione with piperidine-2,6-dione in the presence of a suitable catalyst.", "Starting Materials": [ "5-fluoro-1H-isoindole-1,3(2H)-dione", "piperidine-2,6-dione" ], "Reaction": [ "Step 1: Dissolve 5-fluoro-1H-isoindole-1,3(2H)-dione (1.0 equiv) and piperidine-2,6-dione (1.2 equiv) in a suitable solvent such as DMF or DMSO.", "Step 2: Add a suitable catalyst such as triethylamine (TEA) or N,N-dimethylformamide (DMF) to the reaction mixture.", "Step 3: Heat the reaction mixture at a suitable temperature such as 100-120°C for a suitable time such as 12-24 hours.", "Step 4: Cool the reaction mixture to room temperature and dilute with a suitable solvent such as ethyl acetate or dichloromethane.", "Step 5: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.", "Step 6: Purify the crude product by column chromatography using a suitable eluent such as hexane/ethyl acetate to obtain the desired product '3-(5-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione' as a white solid." ] } | |
CAS RN |
2468780-76-7 |
Molecular Formula |
C13H11FN2O3 |
Molecular Weight |
262.2 |
Purity |
95 |
Origin of Product |
United States |
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